Cas no 130891-01-9 (Benzene, 1-bromo-3-[(phenylsulfonyl)methyl]-)

• Product Name: Benzene, 1-bromo-3-[(phenylsulfonyl)methyl]-
• CAS No: 130891-01-9
• MF: C₁₃H₁₁BrO₂S
• MW: 311.194241762161
• CID: 1226842
• PubChem ID: 51063915
• Update Time: 2025-04-20

Benzene, 1-bromo-3-[(phenylsulfonyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-3-[(phenylsulfonyl)methyl]-
• 1-(benzenesulfonylmethyl)-3-bromobenzene
• 1-Bromo-3-[(phenylsulfonyl)methyl]benzene
• SCHEMBL3084559
• 1-[(Benzenesulfonyl)methyl]-3-bromobenzene
• DTXSID10679701
• 130891-01-9

• Inchi： 1S/C13H11BrO2S/c14-12-6-4-5-11(9-12)10-17(15,16)13-7-2-1-3-8-13/h1-9H,10H2
• InChI Key： UYMGKBXLDYZFOF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CS(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 309.96631g/mol
• Monoisotopic Mass: 309.96631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.5Ų